Cas no 847155-19-5 (1,3,4-Thiadiazole-2-ethanethiol, 5-methyl-)

• Product Name: 1,3,4-Thiadiazole-2-ethanethiol, 5-methyl-
• CAS No: 847155-19-5
• MF: C₅H₈N₂S₂
• MW: 160.260417938232
• CID: 716422
• PubChem ID: 45123411
• Update Time: 2025-04-19

1,3,4-Thiadiazole-2-ethanethiol, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-ethanethiol, 5-methyl-
• 1,3,4-Thiadiazole-2-ethanethiol,5-methyl-
• 847155-19-5

• Inchi： 1S/C5H8N2S2/c1-4-6-7-5(9-4)2-3-8/h8H,2-3H2,1H3
• InChI Key： SRUUFFBNBCERAQ-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1CCS

Computed Properties

• Exact Mass: 160.013
• Monoisotopic Mass: 160.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 1.4